Cas no 45234-02-4 (H-Lys-Glu-Oh)

• Product Name: H-Lys-Glu-Oh
• CAS No: 45234-02-4
• MF: C₁₁H₂₁N₃O₅
• MW: 275.30154299736
• MDL: MFCD00038215
• CID: 334420
• PubChem ID: 7010502
• Update Time: 2025-10-08

H-Lys-Glu-Oh Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,L-lysyl-
• (2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]pentanedioic acid
• H-Lys-Glu-OH
• L-LYS-L-GLU
• N-L-Lysyl-L-glutamic acid
• l-lysine-l-glutamate
• L-Lys-L-Glu-OH
• L-LYSYL-L-GLUTAMIC ACID
• Lysyl-Glutamate
• lysylglutamic acid
• Peptide vilon
• Normophthal
• CHEMBL365790
• AB-17
• BDBM50169126
• CHEBI:74557
• (2S)-2-{[(2S)-2,6-Diaminohexanoyl]amino}pentanedioic acid
• SCHEMBL1973948
• Q27144733
• CS-0367552
• H34V7IM5ML
• CCRIS 8868
• L-Lysyl-L-Glutamate
• (S)-2-((S)-2,6-Diamino-hexanoylamino)-pentanedioic acid
• KE dipeptide
• DTXSID50196442
• Lysyl-glutaminsaure
• Lysyl-glutamic acid
• Lysine Glutamate dipeptide
• K-E Dipeptide
• (S)-2-((S)-2,6-Diaminohexanamido)pentanedioic acid
• Lysine-Glutamate dipeptide
• MFCD00038215
• AB-0 peptide
• UNII-H34V7IM5ML
• Lysylglutamate
• (2S)-2-[(2S)-2,6-DIAMINOHEXANAMIDO]PENTANEDIOIC ACID
• 45234-02-4
• Vilon
• Lys-Glu
• H-Lys(H-Glu-OH)-OH
• L-Glutamic acid, L-lysyl-
• G85271
• N-Lysylglutamic acid
• N-L-Lysyl-L-glutamate
• DTXCID60118933
• Lysine-glutamic acid dipeptide
• N-Lysylglutamate
• Lysine glutamic acid dipeptide
• glutamic acid, lysyl-
• H-Lys-Glu-Oh

• MDL： MFCD00038215
• Inchi： 1S/C11H21N3O5/c12-6-2-1-3-7(13)10(17)14-8(11(18)19)4-5-9(15)16/h7-8H,1-6,12-13H2,(H,14,17)(H,15,16)(H,18,19)/t7-,8-/m0/s1
• InChI Key： UGTZHPSKYRIGRJ-YUMQZZPRSA-N
• SMILES： O=C([C@H](CCCCN)N)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 275.14800
• Monoisotopic Mass: 275.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 596.4 °C at 760 mmHg
• Flash Point: 314.5 °C
• PSA: 155.74000
• LogP: 0.66840

H-Lys-Glu-Oh Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Lys-Glu-Oh

Professional Introduction to Compound with CAS No. 45234-02-4 and Product Name H-Lys-Glu-OH

The compound with the CAS number 45234-02-4 and the product name H-Lys-Glu-OH represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This dipeptide, composed of lysine (Lys) and glutamic acid (Glu) with an OH group at the terminal, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The precise arrangement of amino acids in H-Lys-Glu-OH contributes to its distinctive biochemical behavior, making it a subject of intense research interest.

In recent years, the study of dipeptides has seen remarkable progress, particularly in understanding their role in modulating biological pathways. H-Lys-Glu-OH, with its specific sequence, has been explored for its potential in enhancing protein folding and stability, which are critical factors in drug design. The presence of the OH group at the C-terminal enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. This property is particularly useful in the development of novel biomaterials and pharmaceuticals.

One of the most compelling aspects of H-Lys-Glu-OH is its potential application in targeted drug delivery systems. Researchers have been investigating how dipeptides can be engineered to improve the bioavailability and specificity of therapeutic agents. The unique interaction between lysine and glutamic acid residues allows for precise binding to biological targets, thereby reducing off-target effects. This has opened up new avenues for treating various diseases, including cancer and neurodegenerative disorders.

The latest advancements in computational chemistry have further illuminated the structural and functional properties of H-Lys-Glu-OH. Molecular dynamics simulations have revealed that this dipeptide exhibits a high degree of flexibility, which is essential for its role as a molecular scaffold. This flexibility allows it to adapt to different binding environments, making it an excellent candidate for designing multivalent ligands. Such ligands are crucial in developing vaccines and immunotherapies that can modulate immune responses effectively.

Moreover, the synthesis of H-Lys-Glu-OH has been refined through innovative enzymatic methods, which have significantly improved yield and purity. Enzymatic synthesis not only reduces the environmental impact but also ensures high stereochemical control, which is critical for biological activity. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Recent clinical trials have demonstrated promising results when H-Lys-Glu-OH is used as a component in combination therapies. Its ability to enhance drug penetration across biological barriers has made it an attractive candidate for topical applications, such as dermal patches and ophthalmic solutions. Additionally, its role as a cofactor in enzymatic reactions has been explored in developing treatments for metabolic disorders.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel applications for compounds like H-Lys-Glu-OH. AI-driven platforms can predict how modifications to this dipeptide might enhance its therapeutic potential. For instance, machine learning models have suggested that introducing additional functional groups could improve its binding affinity to specific protein targets. These predictions are being validated through experimental studies, further validating the utility of AI in optimizing drug candidates.

In conclusion, H-Lys-Glu-OH, with its CAS number 45234-02-4, represents a cutting-edge compound with diverse applications in pharmaceuticals and biotechnology. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a key player in next-generation therapeutics. As research continues to uncover new possibilities for this dipeptide, it is poised to play an increasingly significant role in addressing some of the most challenging medical conditions.